Cas no 1438853-39-4 (Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP)

• Product Name: Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP
• CAS No: 1438853-39-4
• MF: C₅₈H₅₂N₆O₁₁
• MW: 1009.06709480286
• CID: 3044828
• PubChem ID: 77078291
• Update Time: 2025-11-01

Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP Chemical and Physical Properties

Names and Identifiers

• Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP
• L-Aspartamide, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-alanyl-L-alanyl-N1-[4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl]-N4-(triphenylmethyl)-
• BP-24199
• [4-[[(2S)-2-[[(2S)-2-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoyl]amino]propanoyl]amino]-4-oxo-4-(tritylamino)butanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate
• 1438853-39-4
• BP-21986
• SCHEMBL14968878

• Inchi： 1S/C58H52N6O11/c1-37(59-54(67)38(2)63(56(69)73-3)52-48-25-15-13-23-46(48)47-24-14-16-26-49(47)52)53(66)61-50(55(68)60-43-29-27-39(28-30-43)36-74-57(70)75-45-33-31-44(32-34-45)64(71)72)35-51(65)62-58(40-17-7-4-8-18-40,41-19-9-5-10-20-41)42-21-11-6-12-22-42/h4-34,37-38,50,52H,35-36H2,1-3H3,(H,59,67)(H,60,68)(H,61,66)(H,62,65)/t37-,38-,50-/m0/s1
• InChI Key： GFVFHRQIIPEHGW-TUTDPUJXSA-N
• SMILES： C(OCC1=CC=C(NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](N(C2C3=C(C=CC=C3)C3=C2C=CC=C3)C(OC)=O)C)C)CC(=O)NC(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=C1)(=O)OC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 1008.36940650g/mol
• Monoisotopic Mass: 1008.36940650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 75
• Rotatable Bond Count: 21
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 236Ų

Additional information on Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP

Recent Advances in the Application of 1438853-39-4 and Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP in Chemical Biology and Pharmaceutical Research

The chemical compound 1438853-39-4 and the peptide derivative Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and drug delivery systems. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms of action, and potential impact on the industry.

1438853-39-4, a small molecule with a unique chemical structure, has been identified as a promising candidate for targeted drug delivery. Recent studies have demonstrated its ability to enhance the bioavailability of therapeutic agents by improving their solubility and stability. Researchers have also explored its role as a linker in antibody-drug conjugates (ADCs), where it facilitates the controlled release of cytotoxic payloads at the tumor site. These advancements underscore the compound's versatility in oncology and other therapeutic areas.

Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP, a protected peptide sequence, is widely used in solid-phase peptide synthesis (SPPS). Its incorporation into peptide chains ensures the selective deprotection of functional groups, enabling the synthesis of complex peptides with high precision. Recent studies have focused on optimizing the use of this derivative in the production of peptide-based vaccines and antimicrobial agents. The Trt (trityl) protecting group, in particular, has been shown to enhance the stability of the peptide during synthesis, reducing side reactions and improving yields.

One of the most notable applications of Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP is in the development of protease-activated prodrugs. Researchers have utilized this compound to design prodrugs that are selectively activated by tumor-associated proteases, thereby minimizing off-target effects. This approach has shown promise in preclinical models, with significant reductions in systemic toxicity observed. The PAB-PNP (p-aminobenzyl-p-nitrophenyl) moiety, in particular, plays a critical role in the controlled release of the active drug, further enhancing the therapeutic index.

In addition to its therapeutic applications, 1438853-39-4 has been investigated for its potential in diagnostic imaging. Recent studies have explored its use as a radiolabeled tracer for positron emission tomography (PET). The compound's ability to selectively accumulate in tumor tissues makes it a valuable tool for non-invasive imaging and early detection of malignancies. These findings open new avenues for theranostic applications, where diagnosis and treatment can be seamlessly integrated.

The synthesis and characterization of these compounds have also seen significant advancements. Novel synthetic routes have been developed to improve the scalability and cost-effectiveness of 1438853-39-4 production. Similarly, advancements in solid-phase peptide synthesis techniques have streamlined the incorporation of Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP into peptide chains, reducing production times and increasing purity. These technical improvements are critical for the translation of research findings into clinical applications.

Despite these promising developments, challenges remain. The stability of 1438853-39-4 under physiological conditions and the potential immunogenicity of peptide-based therapeutics are areas that require further investigation. Ongoing research is focused on addressing these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring these innovations to market.

In conclusion, the compounds 1438853-39-4 and Fmoc-Ala-Ala-Asn(Trt)-PAB-PNP represent exciting opportunities in chemical biology and pharmaceutical research. Their diverse applications, from drug delivery to diagnostic imaging, highlight their potential to revolutionize the field. Continued research and development efforts will be crucial to fully realize their therapeutic and diagnostic potential, paving the way for next-generation treatments and technologies.